Cas no 374536-00-2 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid
• CAS No: 374536-00-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5935433
• PubChem ID: 165502568
• Update Time: 2025-10-29

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-valyl- (9CI)
• 374536-00-2
• EN300-1486110
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-hydroxypropanoic acid
• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid

• Inchi： 1S/C23H26N2O6/c1-13(2)20(21(27)24-19(11-26)22(28)29)25-23(30)31-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-20,26H,11-12H2,1-2H3,(H,24,27)(H,25,30)(H,28,29)/t19-,20-/m0/s1
• InChI Key： CMONXVALLQNCFS-PMACEKPBSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 723.8±60.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid

Comprehensive Guide to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid (CAS No. 374536-00-2)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid (CAS No. 374536-00-2) is a sophisticated peptide derivative widely utilized in pharmaceutical research and biochemical applications. This compound is particularly significant in the synthesis of peptide-based drugs and proteomics studies, owing to its unique structural properties and functional groups. Researchers and industry professionals frequently search for this compound due to its relevance in drug development and bioconjugation techniques.

The molecular structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical in solid-phase peptide synthesis (SPPS). This feature makes it a valuable building block for constructing complex peptides with high precision. The presence of the hydroxypropanoic acid moiety further enhances its utility in creating water-soluble peptide conjugates, a hot topic in modern biopharmaceutical formulations.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid plays a pivotal role in these innovations, as it enables the precise modification of peptide chains to improve bioavailability and therapeutic efficacy. This aligns with the growing interest in AI-driven drug discovery, where researchers seek optimized compounds for specific biological targets.

Another trending application of this compound is in the development of peptide-based vaccines and diagnostic tools. Its ability to form stable conjugates with other biomolecules makes it ideal for creating immunogenic peptides and biosensors. With the rise of infectious diseases and the need for rapid diagnostics, the relevance of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid in medical research cannot be overstated.

From a commercial perspective, the market for peptide synthesis reagents is expanding, with 374536-00-2 being a sought-after product. Suppliers and manufacturers emphasize its high purity and compatibility with automated peptide synthesizers, catering to the needs of biotech startups and academic laboratories. This compound is often listed in catalogs alongside other Fmoc-protected amino acids, a category frequently searched by chemists and researchers.

For those exploring the structure-activity relationship (SAR) of peptides, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid offers a versatile scaffold. Its chiral centers and functional groups allow for systematic modifications to study how structural changes affect biological activity. This is particularly relevant in the context of enzyme inhibitors and receptor agonists/antagonists, areas of intense research in drug design.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxypropanoic acid (CAS No. 374536-00-2) is a cornerstone in modern peptide chemistry and pharmaceutical sciences. Its applications span from drug development to diagnostic innovations, making it a compound of enduring interest to the scientific community. As the field of biotechnology continues to evolve, the significance of this molecule is expected to grow, further solidifying its place in cutting-edge research.